4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide

• Molecular Formula: C12H13FN6OS
• Molecular Weight: 308.34 g/mol
• IUPAC Name: 4-fluoro-N-[(2-propyltetrazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C12H13FN6OS/c1-2-7-19-17-11(16-18-19)15-12(21)14-10(20)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H2,14,15,17,20,21)
• InChI Key: MYPOTGBZOJBPJW-UHFFFAOYSA-N
• SMILES: CCCN1N=C(N=N1)NC(=S)NC(=O)C2=CC=C(C=C2)F

Description

4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is synthesized using a specific method and has a unique mechanism of action that makes it a promising candidate for future research and development.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and physiological effects:
Studies have shown that 4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide can significantly reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes in various tissues and cells. It has also been shown to reduce pain and inflammation in animal models of various inflammatory and pain-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide in lab experiments is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related disorders. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research and development of 4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide. These include:
1. Further studies to determine the safety and efficacy of this compound in humans.
2. Development of new drugs based on the structure of 4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide for the treatment of various inflammatory and pain-related disorders.
3. Investigation of the potential of this compound as a therapeutic agent for other diseases such as cancer and neurodegenerative disorders.
4. Development of new synthetic methods for the production of this compound to improve its yield and purity.
In conclusion, 4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide is a promising compound with potential applications in various fields of scientific research. Its unique mechanism of action and potent anti-inflammatory and analgesic effects make it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related disorders. However, further studies are needed to determine its safety and efficacy in humans and to explore its potential for the treatment of other diseases.

Synthesis Methods

The synthesis of 4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide involves the reaction of 4-fluorobenzoyl chloride with 2-propyl-5-amino-1H-tetrazole-1-carbothioamide in the presence of a base such as triethylamine. The reaction yields the desired compound, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-fluoro-N-[(2-propyl-2H-tetrazol-5-yl)carbamothioyl]benzamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related disorders.